Cas no 2020241-00-1 (Cyclopropanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl-2-methyl-)

• Product Name: Cyclopropanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl-2-methyl-
• CAS No: 2020241-00-1
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5276421
• PubChem ID: 165953185
• Update Time: 2025-05-18

Cyclopropanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl-2-methyl-
• 1-amino-2,2-dimethyl-3-(2-methylcyclopropyl)pentan-3-ol
• EN300-683889
• 2020241-00-1

• Inchi： 1S/C11H23NO/c1-5-11(13,9-6-8(9)2)10(3,4)7-12/h8-9,13H,5-7,12H2,1-4H3
• InChI Key： BGTRMEDEXWKNEZ-UHFFFAOYSA-N
• SMILES： OC(CC)(C(C)(C)CN)C1CC1C

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.974±0.06 g/cm3(Predicted)
• Boiling Point: 281.0±13.0 °C(Predicted)
• pka: 15.10±0.29(Predicted)

Additional information on Cyclopropanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl-2-methyl-

Professional Introduction to Compound with CAS No. 2020241-00-1 and Product Name: Cyclopropanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl-2-methyl-

The compound identified by the CAS number 2020241-00-1 and the product name Cyclopropanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl-2-methyl- represents a fascinating molecule with significant potential in the field of chemical and pharmaceutical research. This compound belongs to a class of organic molecules characterized by its cyclopropane ring structure, which is a three-membered carbon heterocycle known for its unique reactivity and stability. The presence of multiple substituents, including amino and alkyl groups, enhances its versatility and makes it a valuable candidate for various synthetic applications.

In recent years, the exploration of cyclopropane-containing compounds has gained considerable attention due to their distinctive chemical properties. The cyclopropane ring is known for its high ring strain, which makes it highly reactive in various chemical transformations. This reactivity is exploited in pharmaceutical applications, where cyclopropane motifs have been incorporated into drug candidates to improve pharmacokinetic properties such as solubility and metabolic stability. The specific structure of Cyclopropanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl-2-methyl- suggests that it may exhibit similar benefits, making it a promising intermediate in the synthesis of novel therapeutic agents.

The molecular framework of this compound includes an α-(2-amino-1,1-dimethylethyl)-α-ethyl moiety attached to a cyclopropanemethanol backbone. The amino group at the α-position provides a site for further functionalization, allowing for the introduction of additional pharmacophores or reactive sites. This flexibility is particularly valuable in drug discovery, where modifications at key positions can significantly alter biological activity. The α-ethyl group contributes to the steric environment of the molecule, potentially influencing both its physical properties and its interaction with biological targets.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production of complex molecules like Cyclopropanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl-2-methyl-. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the cyclopropane core and introducing the desired substituents with high precision. These methods not only improve yield but also minimize unwanted byproducts, making the compound more suitable for industrial applications.

The pharmaceutical industry has shown increasing interest in cyclopropane derivatives due to their potential as bioactive molecules. For instance, studies have demonstrated that cyclopropane-containing scaffolds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The unique electronic and steric environment provided by the cyclopropane ring can disrupt or enhance interactions with biological targets, offering a scaffold for designing molecules with tailored activities. The presence of both amino and alkyl groups in Cyclopropanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl-2-methyl- suggests that it may be a versatile building block for such applications.

In addition to its pharmaceutical potential, this compound may find utility in materials science and industrial chemistry. The cyclopropane ring can participate in various polymerization reactions, leading to novel materials with enhanced mechanical or thermal properties. Furthermore, the reactive sites on the molecule can be exploited in catalytic processes or as precursors for more complex organic transformations.

Research into the biological activity of Cyclopropanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl-2-methyl-* has been ongoing in several academic institutions. Preliminary studies suggest that it may interact with specific enzymes or receptors due to its structural features. These interactions could lead to therapeutic effects if further investigated. However, it is important to note that while these early findings are promising, they require rigorous validation through more extensive experimental work.

The synthesis of this compound also presents an opportunity to explore green chemistry principles. By optimizing reaction conditions to minimize waste and energy consumption, researchers can make the production process more sustainable. This aligns with broader industry trends toward environmentally responsible manufacturing practices.

Future directions for research on Cyclopropanemethanol, α-(2-amino-1,1-dimethylethyl)-α-ethyl-2-methyl-* may include exploring its role as a chiral building block in asymmetric synthesis. The combination of stereogenic centers provided by the cyclopropane ring and other substituents could make it an excellent candidate for generating enantiomerically pure compounds with high biological activity.

In conclusion,Cyclopropanemethanol, α-(2-amino--dimethylethyl)-α--ethyl--methyl, represents a structurally interesting molecule with diverse potential applications in pharmaceuticals and materials science. Its unique combination of functional groups makes it a valuable intermediate for further chemical exploration. As research continues to uncover new synthetic methods and biological activities,CAS no 2020241--00--* will likely play an increasingly important role in advancing both academic research and industrial innovation.